3-(2-Methyl-oxazol-4-yl)-benzoic acid methyl ester

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 3-(2-methyl-1,3-oxazol-4-yl)benzoate
• InChI: InChI=1S/C12H11NO3/c1-8-13-11(7-16-8)9-4-3-5-10(6-9)12(14)15-2/h3-7H,1-2H3
• InChI Key: JEQKIZSBVJVZGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC(=CC=C2)C(=O)OC

Description

3-(2-Methyl-oxazol-4-yl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(2-methyl-oxazol-4-yl)-benzoic acid (1.42 g) in a mixture of MeOH (30 mL) and 4NHCl/Et2O (6 mL) was heated to 40° C. for 4 h. The solution was evaporated in vacuum and the residual oil was stirred with H2O (30 mL), the pH of the mixture being set to about 6 by the addition of sat. NaHCO3 solution. The precipitate was isolated by filtration to give 3-(2-methyl-oxazol-4-yl)-benzoic acid methyl ester (1.18 g) as light-brown solid,